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Compound of Interest

Compound Name: Hexatriacontane

Cat. No.: B166362

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of analytical grade hexatriacontane (n-
C36H74), a long-chain aliphatic hydrocarbon crucial for a variety of scientific applications. This
document details commercial suppliers, technical specifications, and a representative
experimental protocol for its use as a standard in gas chromatography.

Commercial Suppliers and Specifications

Analytical grade hexatriacontane is available from several reputable chemical suppliers. The
quality and purity of the standard are critical for accurate and reproducible analytical results.
Below is a summary of offerings from prominent vendors.
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. Product/iCat Purity Analytical Melting
Supplier Form .
alog No. (Assay) Method Point (°C)
Sigma- Gas
_ 52919/ _
Aldrich >98.0% Chromatogra  Neat (Solid) 74-77
H12552
(Merck) phy (GC)
Thermo Gas
S Powder, Wax,
Scientific 031641 297.0% Chromatogra 71.0-77.0
) or Flakes
Chemicals phy (GC)
] Gas White
Aladdin
L H100489 96-100% Chromatogra  Crystals, 74-78
Scientific
phy (GC) Powder
Gas
Research Standard for _ N
S SA/52919-1G Chromatogra  Solid Not Specified
Scientific GC
phy (GC)

Note: Purity and specifications can vary by lot. It is essential to consult the Certificate of

Analysis (CoA) for the specific batch being used.[1][2][3][4][5]

Core Application: A Standard for Hydrocarbon

Analysis

Hexatriacontane's primary role in analytical chemistry is as a standard, particularly in the

analysis of petroleum products and environmental contaminants. Due to its high molecular

weight, low volatility, and chemical inertness, it is an excellent marker for the diesel range

organics (DRO) fraction in Total Petroleum Hydrocarbon (TPH) analysis.

The following sections detail a representative experimental protocol for the quantification of

TPH in an environmental sample using hexatriacontane as part of a calibration or internal

standard mixture.

Experimental Protocol: Quantification of TPH in

Water by GC-FID
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This protocol is a composite methodology based on established environmental testing
methods, such as those from the U.S. Environmental Protection Agency (EPA). It describes the
use of a C12-C40 alkane standard mixture, which would include hexatriacontane, for the
analysis of extractable petroleum hydrocarbons.

1. Objective: To quantify the concentration of TPH in a water sample using solvent extraction
followed by Gas Chromatography with Flame lonization Detection (GC-FID).

2. Reagents and Standards:
e Solvents: Dichloromethane (DCM), n-Hexane (pesticide grade or equivalent).
» Drying Agent: Anhydrous sodium sulfate.

 Internal Standard (IS) Stock Solution: Prepare a stock solution of a suitable internal standard
(e.g., phenanthrene-d10) in an appropriate solvent.

o Calibration Standards: Prepare a series of calibration standards containing a certified n-
alkane mixture (including n-hexatriacontane, typically in the C12-C40 range) at various
concentrations in hexane.

» Hexatriacontane Standard: Analytical grade solid.

3. Sample Preparation and Extraction:

o Collect a 1-liter water sample in a pre-cleaned glass container.

 Acidify the sample to a pH < 2 with hydrochloric acid.

o Spike the sample with a known amount of the internal standard stock solution.
o Transfer the sample to a 2-liter separatory funnel.

e Add 60 mL of DCM to the funnel, seal, and shake vigorously for 2 minutes, periodically

venting pressure.

o Allow the layers to separate and drain the lower organic layer into a flask.
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Repeat the extraction twice more with fresh 60 mL portions of DCM, combining the organic
extracts.

Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove
residual water.

Concentrate the extract to approximately 1 mL using a Kuderna-Danish apparatus or a rotary
evaporator.

Exchange the solvent to n-hexane by adding 10 mL of hexane and re-concentrating to the
final volume.

. Gas Chromatography Analysis:
Instrument: Gas Chromatograph equipped with a Flame lonization Detector (GC-FID).

Column: A non-polar capillary column, such as a DB-5 or equivalent (e.g., 30 m x 0.32 mm,
0.25 pum film thickness).

Carrier Gas: Helium or Hydrogen at a constant flow rate.
Injector: Splitless injection at 250°C.
Oven Temperature Program:
o Initial temperature: 40°C, hold for 3 minutes.
o Ramp: 15°C/minute to 300°C.
Detector: FID at 300°C.
Injection Volume: 1-2 pL.
. Calibration and Quantification:

Inject the prepared calibration standards to generate a calibration curve.
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e The quantification is based on the total area of the chromatogram within the diesel range,
which is defined by the retention times of specific n-alkanes in the standard mix (e.g., C12 to
C35/C40).

* Inject the prepared sample extract.

 Integrate the total area of the unresolved complex mixture (UCM) and any resolved peaks
within the defined retention time window.

e Calculate the TPH concentration in the original sample based on the calibration curve and
accounting for the sample volume and final extract volume. The internal standard is used to
correct for variations in extraction efficiency and injection volume.

Visualizations
Logical Relationship: Internal Standard Calibration

The diagram below illustrates the principle of using an internal standard for quantification in
chromatography. The ratio of the analyte response to the constant internal standard response
is used for calibration, which corrects for variations in sample volume and instrument response.
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Principle of Internal Standard Calibration

Calibration Standards Sample Preparation
Std 1: [Analyte] = C1 Std 2: [Analyte] = C2 Std 3: [Analyte] = C3 Unknown Sample
[IS]=C_is [IS]=C_is [IS]=C_is Spiked with IS at C_is

Measure Peak Areas
(Analyte & IS)

Calibration Data

Quantification

Plot (Area_Analyte / Area_IS)
VS. Sample Data
[Analyte]

Determine Unknown [Analyte]
from its Area Ratio

Click to download full resolution via product page

Caption: Principle of Internal Standard Calibration.

Experimental Workflow: TPH Analysis

The following diagram outlines the complete workflow from sample collection to data analysis
for the determination of Total Petroleum Hydrocarbons in a water sample, highlighting the role
of the hexatriacontane-containing standard.
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Workflow for TPH Quantification in Water
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l
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l

3. Liquid-Liquid Extraction
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!

4. Drying & Concentration
(Sodium Sulfate, Evaporation)

;

5. Solvent Exchange Calibration Standard Prep
(to n-Hexane) (n-Alkane Mix incl. C36)

stablish Calibration

6. GC-FID Analysis
(Inject 1-2 pL of Extract)

7. Data Processing
(Integrate TPH Peak Area)

8. Quantification
(vs. Calibration Curve)
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Caption: Workflow for TPH Quantification in Water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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